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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300 Get Quote

A comprehensive review of the magnetic characteristics of cesium vanadate compounds, with a

focused analysis on the well-documented Cs₂V₃O₈ due to the absence of published data on

Cs₃VO₄.

To: Researchers, Scientists, and Drug Development Professionals

Subject: Magnetic Properties of Cesium Vanadates

Introduction
This technical guide provides a detailed overview of the magnetic properties of cesium

vanadate compounds. Extensive literature searches have revealed a notable absence of

experimental or theoretical data specifically for Cs₃VO₄. Therefore, this document will focus on

the magnetic characteristics of the closely related and well-studied compound, cesium

vanadate Cs₂V₃O₈. The insights from Cs₂V₃O₈ can serve as a valuable reference point for

understanding the potential magnetic behavior in other cesium vanadate systems.

Cs₂V₃O₈ is recognized for its two-dimensional layered crystal structure, which gives rise to

interesting magnetic phenomena. This guide will summarize the key magnetic parameters,

detail the experimental methodologies used for their determination, and provide a visual

representation of the experimental workflow.
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Cs₂V₃O₈ exhibits magnetic properties stemming from the presence of V⁴⁺ cations within its

crystal lattice. The magnetic behavior is characterized by short-range antiferromagnetic

ordering at low temperatures.

The key magnetic parameters for Cs₂V₃O₈ are summarized in the table below for clear

comparison.

Magnetic Parameter Value Notes

Effective Magnetic Moment

(μ_eff_)
1.78 μ_B_ Per V⁴⁺ cation.[1][2]

Magnetic Ordering Short-range antiferromagnetic Observed around 7 K.[1][2]

Dimensionality Two-dimensional

Supported by fitting

susceptibility data to the

Heisenberg square-lattice

model.[1][2]

Experimental Protocols
The characterization of the magnetic properties of Cs₂V₃O₈ involves a series of precise

experimental techniques. This section details the methodologies employed in the synthesis and

magnetic measurement of this compound.

A two-step hydrothermal method is utilized for the synthesis of Cs₂V₃O₈ single crystals.[2]

Reactant Preparation: A mixture of V₂O₅, Cs₂CO₃, and H₂O is prepared in a specific molar

ratio.

Hydrothermal Reaction: The mixture is sealed in a Teflon-lined stainless steel autoclave and

heated to a specific temperature (e.g., 240 °C) for a designated period (e.g., 72 hours).

Cooling and Crystal Growth: The autoclave is slowly cooled to room temperature, allowing

for the formation of single crystals.

Product Recovery: The resulting crystals are washed with deionized water and dried.
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The magnetic susceptibility of Cs₂V₃O₈ is measured as a function of temperature using a

SQUID (Superconducting Quantum Interference Device) magnetometer.

Sample Preparation: A single crystal of Cs₂V₃O₈ of known mass is mounted in a sample

holder.

Measurement Conditions: The measurement is typically performed in a temperature range of

2 K to 300 K under an applied magnetic field.

Data Acquisition: The magnetic moment of the sample is measured at various temperatures.

Data Analysis: The molar magnetic susceptibility (χ_M_) is calculated from the measured

magnetic moment. The effective magnetic moment is determined from the high-temperature

region of the 1/χ_M_ vs. T plot using the Curie-Weiss law. The low-temperature data is

analyzed to understand the nature of the magnetic ordering.

Workflow and Logical Relationships
The following diagrams illustrate the experimental workflow for the synthesis and

characterization of the magnetic properties of Cs₂V₃O₈.

Experimental workflow for Cs₂V₃O₈ synthesis and magnetic characterization.

Conclusion
While direct information on the magnetic properties of Cs₃VO₄ is not available in the current

scientific literature, the study of the related compound Cs₂V₃O₈ provides valuable insights into

the magnetism of cesium vanadates. Cs₂V₃O₈ is a two-dimensional antiferromagnet with short-

range ordering at low temperatures, a property attributed to the V⁴⁺ ions in its layered structure.

The experimental protocols for its synthesis and magnetic characterization are well-

established. Further research into other cesium vanadate compounds, including the synthesis

and characterization of Cs₃VO₄, would be beneficial to expand the understanding of structure-

property relationships in this class of materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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